Cas no 59834-06-9 (2-(1,2,3-thiadiazol-4-yl)benzenol)
59834-06-9 structure
Product Name:2-(1,2,3-thiadiazol-4-yl)benzenol
CAS No:59834-06-9
MF:C8H6N2OS
MW:178.211040019989
MDL:MFCD00792963
CID:337166
PubChem ID:2767447
Update Time:2025-04-19
2-(1,2,3-thiadiazol-4-yl)benzenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,2,3-thiadiazol-4-yl)-
- 2-(1,2,3-Thiadiazol-4-yl)benzenol
- 2-(1,2,3-thiadiazol-4-yl)phenol
- 2-[1,2,3]Thiadiazol-4-yl-phenol
- 4-(2'-hydroxyphenyl)-1,2,3-thiadiazole
- 4-(2-hydroxyphenyl)-1,2,3-thiadiazole
- 4-(o-hydroxyphenyl)-1,2,3-thiadiazole
- AC1MCE7H
- AO-638
- Bionet2_000823
- CTK1E6421
- SAEWPOWUMHQORT-UHFFFAOYSA-
- SureCN1655677
- CS-0358440
- DTXSID90377617
- SAEWPOWUMHQORT-UHFFFAOYSA-N
- 11L-004
- AO-638/41746397
- SCHEMBL1655677
- AKOS005069477
- J-505290
- HMS1366F09
- 59834-06-9
- InChI=1/C8H6N2OS/c11-8-4-2-1-3-6(8)7-5-12-10-9-7/h1-5,11H
- MFCD00792963
- 2-(thiadiazol-4-yl)phenol
- 2-(1,2,3-thiadiazol-4-yl)benzenol
-
- MDL： MFCD00792963
- Inchi： 1S/C8H6N2OS/c11-8-4-2-1-3-6(8)7-5-12-10-9-7/h1-5,11H
- InChI Key： SAEWPOWUMHQORT-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC=2O)N=N1
Computed Properties
- Exact Mass: 178.02018
- Monoisotopic Mass: 178.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Melting Point: 111-113°
- PSA: 46.01
2-(1,2,3-thiadiazol-4-yl)benzenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB268789-500 mg |
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; . |
59834-06-9 | 95% | 500 mg |
€178.80 | 2023-07-20 | |
| abcr | AB268789-1 g |
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; . |
59834-06-9 | 95% | 1 g |
€260.30 | 2023-07-20 | |
| abcr | AB268789-5 g |
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; . |
59834-06-9 | 95% | 5 g |
€1,023.00 | 2023-07-20 | |
| Chemenu | CM522650-1g |
2-(1,2,3-Thiadiazol-4-yl)phenol |
59834-06-9 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM522650-5g |
2-(1,2,3-Thiadiazol-4-yl)phenol |
59834-06-9 | 97% | 5g |
$*** | 2023-05-30 | |
| TRC | B703793-10mg |
2-(1,2,3-thiadiazol-4-yl)benzenol |
59834-06-9 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B703793-50mg |
2-(1,2,3-thiadiazol-4-yl)benzenol |
59834-06-9 | 50mg |
$ 115.00 | 2022-06-01 | ||
| TRC | B703793-100mg |
2-(1,2,3-thiadiazol-4-yl)benzenol |
59834-06-9 | 100mg |
$ 185.00 | 2022-06-01 | ||
| abcr | AB268789-10 g |
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; . |
59834-06-9 | 95% | 10 g |
€1,783.30 | 2023-07-20 | |
| Key Organics Ltd | 11L-004-1MG |
2-(1,2,3-thiadiazol-4-yl)benzenol |
59834-06-9 | >95% | 1mg |
£37.00 | 2025-02-09 |
2-(1,2,3-thiadiazol-4-yl)benzenol Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
59834-06-9 (2-(1,2,3-thiadiazol-4-yl)benzenol) Related Products
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- 197565-70-1(1,4-Benzenediol, 2-(1,2,3-thiadiazol-4-yl)-)
- 337924-95-5(4-(3-Methoxyphenyl)-1,2,3-thiadiazole)
- 64273-27-4(1,2,3-Thiadiazole,4-[1,1'-biphenyl]-4-yl-)
- 40753-14-8(1,2,3-Thiadiazole,4-(4-methylphenyl)-)
- 59834-05-8(4-(1,2,3-Thiadiazol-4-yl)phenol)
- 197565-71-2(1,3-Benzenediol, 4-(1,2,3-thiadiazol-4-yl)-)
- 18212-31-2(1,2,3-Thiadiazole, 4,4'-(1,4-phenylene)bis-)
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